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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anabolic activity of the novel selective
androgen receptor modulator (SARM) YK11 with other anabolic agents in mouse models. The
information is compiled from preclinical studies to assist in the evaluation and design of future
research.

Executive Summary

YK11 is a unique steroidal SARM that has garnered significant interest for its dual mechanism
of action. It acts as a partial agonist of the androgen receptor (AR) and, notably, as a myostatin
inhibitor by increasing the expression of follistatin.[1] Myostatin is a protein that negatively
regulates muscle growth; its inhibition is a key strategy for promoting muscle hypertrophy.[1]
This guide compares the available preclinical data on YK11's anabolic effects in mice to those
of another popular SARM, RAD-140 (Testolone), and the benchmark anabolic androgenic
steroid, Testosterone Enanthate. While in vitro studies strongly support the anabolic potential of
YK11, in vivo data in healthy mouse models remains limited.

Mechanism of Action: YK11 Signaling Pathway
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YK11 exerts its anabolic effects through two primary pathways. Firstly, it binds to the androgen

receptor in muscle tissue, initiating a cascade of events that promote protein synthesis.

Secondly, and distinctly from many other SARMs, YK11 upregulates the expression of

follistatin.[2] Follistatin, in turn, binds to and inhibits myostatin, effectively removing a natural
brake on muscle growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. KoreaMed Synapse [synapse.koreamed.org]
e 2. swolverine.com [swolverine.com]

e To cite this document: BenchChem. [Validating the Anabolic Activity of YK11 in a Mouse
Model: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541484/docs#validating-the-anabolic-activity-of-
yk11-in-a-mouse-model-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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